Cas no 1545763-98-1 (3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine)

• Product Name: 3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine
• CAS No: 1545763-98-1
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6120430
• PubChem ID: 83879029
• Update Time: 2025-10-16

3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine
• 1545763-98-1
• EN300-1773387
• 3-[6-(propan-2-yloxy)pyridin-2-yl]propan-1-amine

• Inchi： 1S/C11H18N2O/c1-9(2)14-11-7-3-5-10(13-11)6-4-8-12/h3,5,7,9H,4,6,8,12H2,1-2H3
• InChI Key： ADWFEOYBIJFUQE-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(CCCN)=N1)C(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-amine

3-6-(Propan-2-yloxy)pyridin-2-ylpropan-1-amine: A Comprehensive Overview

3-6-(Propan-2-yloxy)pyridin-2-ylpropan-1-amine, also known by its CAS number 1545763-98-1, is a compound of significant interest in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of 3-6-(Propan-2-yloxy)pyridin-2-ylpropan-1-amine is characterized by a pyridine ring substituted with a propanol group at the 2-position and an amine group at the 3-position. This configuration imparts the compound with distinct electronic and steric properties, making it a versatile building block for further chemical modifications. The presence of the pyridine ring introduces aromaticity, while the propanol group contributes hydroxyl functionality, enhancing its reactivity in various chemical reactions.

Recent studies have highlighted the potential of 3-6-(Propan-2-yloxy)pyridin-2-ylpropan-1-amine as a precursor for synthesizing advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical strength. These polymers find applications in aerospace and automotive industries, where high-performance materials are critical. Additionally, the compound has been investigated for its utility in drug delivery systems, where its amphiphilic nature facilitates the encapsulation and controlled release of therapeutic agents.

The synthesis of 3-6-(Propan-2-yloxy)pyridin-2